Cas no 39562-00-0 (3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2,3,4-trimethoxyphenyl)-, 3-ethyl5-(2-propen-1-yl) ester)

• Product name: 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2,3,4-trimethoxyphenyl)-, 3-ethyl5-(2-propen-1-yl) ester
• CAS No: 39562-00-0
• MF: C₂₃H₂₉NO₇
• MW: 431.47886
• CID: 321126
• PubChem ID: 217744

3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2,3,4-trimethoxyphenyl)-, 3-ethyl5-(2-propen-1-yl) ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2,3,4-trimethoxyphenyl)-, 3-ethyl5-(2-propen-1-yl) ester
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2,3,4-trimethoxyphenyl)-, ethyl 2-propenyl ester
• DTXSID50960165
• Ethyl prop-2-en-1-yl 2,6-dimethyl-4-(2,3,4-trimethoxyphenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• SCHEMBL11781628
• 39562-00-0

• Inchi： InChI=1S/C23H29NO7/c1-8-12-31-23(26)18-14(4)24-13(3)17(22(25)30-9-2)19(18)15-10-11-16(27-5)21(29-7)20(15)28-6/h8,10-11,19,24H,1,9,12H2,2-7H3
• InChI Key： DIQKZLKEQDIIQX-UHFFFAOYSA-N
• SMILES： C=CCOC(C1=C(C)NC(C)=C(C(OCC)=O)C1C1=CC=C(OC)C(OC)=C1OC)=O

Computed Properties

• Exact Mass: 431.19447
• Monoisotopic Mass: 431.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 527.5°Cat760mmHg
• Flash Point: 272.8°C
• Refractive Index: 1.522
• PSA: 92.32